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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1676398 Get Quote

FOR IMMEDIATE REFERENCE IN CASE OF EXPOSURE OR SPILL, PROCEED DIRECTLY

TO THE EMERGENCY PROCEDURES SECTION.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methomyl-d3. Adherence to these procedures is

vital for ensuring personal safety and minimizing environmental contamination.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against exposure to Methomyl-d3, a highly toxic carbamate insecticide.

Recommended PPE for Handling Methomyl-d3
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PPE Category Specification Standard

Respiratory Protection

Required when dusts are

generated. Recommended

Filter type: P3.

DIN EN 143, DIN 14387

Hand Protection Nitrile rubber gloves. EN 16523-1

Glove Thickness: 0.11 mm

Breakthrough Time: 480 min

Eye Protection
Safety glasses or chemical

goggles.
NIOSH (US) or EN 166 (EU)

Skin and Body Protection

Protective clothing, long-

sleeved shirt and long pants,

waterproof gloves, chemical-

resistant footwear.[1]

Note: Always inspect PPE for integrity before use. Contaminated work clothes should be

laundered by individuals informed of the hazards of Methomyl exposure and should not be

taken home.[2]

Laboratory Handling and Operational Plan
A systematic approach to handling Methomyl-d3 in a laboratory setting is critical to prevent

accidental exposure and contamination.

Engineering Controls and Work Practices:
Ventilation: Whenever possible, enclose operations and use local exhaust ventilation at the

site of chemical release.[2] If not available, appropriate respiratory protection is mandatory.

Hygiene: Wash hands thoroughly after handling the substance.[3] Do not eat, drink, or

smoke in areas where Methomyl-d3 is handled or stored.[3]

Storage: Store in a cool, well-ventilated area in tightly closed containers.[2] The product is

chemically stable under standard ambient conditions.[3]
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Step-by-Step Handling Procedure:
Preparation: Designate a specific area for handling Methomyl-d3. Ensure all necessary

PPE, spill containment materials, and emergency equipment are readily accessible.

Weighing and Aliquoting: Conduct these operations within a certified chemical fume hood or

a glove box to minimize inhalation exposure.

Solution Preparation: When dissolving or mixing, add Methomyl-d3 slowly to the solvent to

avoid splashing.

Post-Handling: Thoroughly decontaminate all surfaces and equipment after use. Wash

hands and any exposed skin immediately.

Spill and Emergency Response Plan
Immediate and appropriate action is crucial in the event of a spill or accidental exposure.

Spill Cleanup Protocol:
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, absorb with vermiculite, dry sand, or a similar inert material.[2] For

solid spills, carefully collect the powdered material.[2]

Collect and Dispose: Place the absorbed or collected material into a sealed, labeled

container for hazardous waste disposal.[2]

Decontaminate: Wash the spill area with soap and water after cleanup is complete.[2]

Emergency Procedures for Exposure:
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[4]

Skin Contact

Promptly wash the contaminated skin with soap

and water.[4] Remove contaminated clothing

immediately.[4] If irritation persists, get medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[5]

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious and able to swallow, have them sip a

glass of water.[6] Call a poison control center or

doctor immediately for treatment advice.[6]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the attending physician.

Disposal Plan
Methomyl-d3 and its containers must be disposed of as hazardous waste in accordance with

all local, state, and federal regulations.

Waste Handling and Disposal Procedure:
Segregation: Collect all Methomyl-d3 waste, including contaminated PPE and spill cleanup

materials, in a designated and clearly labeled hazardous waste container.

Container Management: Keep the waste container tightly closed and store it in a secure,

well-ventilated area away from incompatible materials.
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Licensed Disposal: Arrange for the collection and disposal of the hazardous waste by a

licensed environmental waste management company.

Empty Containers: Do not reuse empty containers. They should be triple-rinsed (if

appropriate for the container type) and disposed of as hazardous waste.

Safety Workflow Diagram
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Methomyl-d3 Handling Safety Workflow

Start: Prepare for Handling

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

2. Handle in Ventilated Area
(Fume Hood)

Spill or Exposure?

3a. Initiate Spill Response

Spill

3b. Initiate Exposure Response

Exposure

4. Decontaminate Work Area & Equipment

No

5. Dispose of Waste Properly

6. Doff PPE

7. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Methomyl-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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